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Compound of Interest

Compound Name: Panaxadiol

Cat. No.: B190476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Panaxadiol is a triterpenoid sapogenin and a key bioactive metabolite derived from the

hydrolysis of ginsenosides from the Panax genus, commonly known as ginseng. As a

dammarane-type tetracyclic triterpene, Panaxadiol has garnered significant scientific interest

for its diverse pharmacological effects. This technical guide provides an in-depth overview of its

chemical structure, physicochemical properties, and multifaceted biological activities, with a

focus on the underlying molecular mechanisms. The information presented herein is intended

to support further research and development of Panaxadiol as a potential therapeutic agent.

Chemical Structure and Properties
Panaxadiol is characterized by a dammarane skeleton. Its precise chemical identity and

properties are summarized below.

Chemical Structure

Panaxadiol

panaxadiol_img

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b190476?utm_src=pdf-interest
https://www.benchchem.com/product/b190476?utm_src=pdf-body
https://www.benchchem.com/product/b190476?utm_src=pdf-body
https://www.benchchem.com/product/b190476?utm_src=pdf-body
https://www.benchchem.com/product/b190476?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190476?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: 2D Chemical Structure of Panaxadiol.

Physicochemical Properties
The following table outlines the key physicochemical properties of Panaxadiol.
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Property Value Reference(s)

IUPAC Name

(3S,5R,8R,9R,10R,12R,13R,1

4R,17S)-4,4,8,10,14-

pentamethyl-17-[(2R)-2,6,6-

trimethyloxan-2-

yl]-2,3,5,6,7,9,11,12,13,15,16,

17-dodecahydro-1H-

cyclopenta[a]phenanthrene-

3,12-diol

[1]

Molecular Formula C₃₀H₅₂O₃ [1]

Molecular Weight 460.73 g/mol [1][2][3]

CAS Number 19666-76-3 [1]

Melting Point 250 °C [4]

Boiling Point 531.3 ± 45.0 °C (Predicted) [4]

Density 1.025 ± 0.06 g/cm³ (Predicted) [4]

Solubility
Soluble in DMSO and Ethanol.

Insoluble in water.
[2][3]
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InChIKey
PVLHOJXLNBFHDX-

XHJPDDKBSA-N
[1]

Biological Activities and Signaling Pathways
Panaxadiol exhibits a range of biological activities, including anticancer, anti-inflammatory,

neuroprotective, and cardioprotective effects. These effects are mediated through its interaction

with several key signaling pathways.

Anticancer Activity
Panaxadiol has demonstrated significant anticancer effects in various cancer cell lines. Its

mechanisms of action include the induction of apoptosis and inhibition of key signaling

pathways involved in tumor progression and immune evasion.

Panaxadiol has been shown to inhibit the Hypoxia-Inducible Factor-1α (HIF-1α) and Signal

Transducer and Activator of Transcription 3 (STAT3) signaling pathways. This inhibition leads to

the downregulation of Programmed Death-Ligand 1 (PD-L1), a crucial immune checkpoint

protein. By reducing PD-L1 expression, Panaxadiol may enhance the anti-tumor immune

response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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